Cas no 23082-14-6 (2-(3,5-dimethylphenyl)formamidoacetic Acid)

• Product Name: 2-(3,5-dimethylphenyl)formamidoacetic Acid
• CAS No: 23082-14-6
• Molecular Formula: C₁₁H₁₃NO₃
• Molecular Weight: 207.22582
• CID: 268921
• PubChem ID: 152465

2-(3,5-dimethylphenyl)formamidoacetic Acid Properties

Names and Identifiers

• Glycine,N-(3,5-dimethylbenzoyl)-
• (3,5-DIMETHYL-BENZOYLAMINO)-ACETIC ACID
• 3,5-Dimethylhippuric acid
• 3,5-Dimethyl-hippursaeure
• AC1L48ER
• AC1Q2GVE
• CTK4F0855
• Enamine_005080
• HMS1408G20
• IDI1_007667
• 2-(3,5-Dimethylbenzamido)aceticacid
• EN300-00167
• SR-01000039643
• AKOS000114567
• AB01327755-02
• 2-(3,5-Dimethylbenzamido)acetic acid
• 3,5-dimethylhippuricacid
• (3,5-dimethyl-benzoylamino)-acetic acid, AldrichCPR
• Glycine, N-(3,5-dimethylbenzoyl)-
• (3,4-Dimethylbenzoyl)aminoacetic acid
• Z56887675
• SR-01000039643-1
• DTXSID70177657
• 2-[(3,5-dimethylbenzoyl)amino]acetic acid
• 23082-14-6
• 2-[(3, 5-dimethylbenzoyl)amino]acetic acid
• 2-[(3,5-dimethylphenyl)formamido]acetic acid
• NCGC00335863-01
• SB77545

• InChIKey： GXECYTYPWZCYKI-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO3/c1-7-3-8(2)5-9(4-7)11(15)12-6-10(13)14/h3-5H,6H2,1-2H3,(H,12,15)(H,13,14)
• SMILES： CC1=CC(C)=CC(C(NCC(O)=O)=O)=C1

Computed Properties

• Exact Mass: 206.08176
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.08954328g/mol
• Heavy Atom Count: 15
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 69.23